1-(2-methylpropyl)-1H-imidazo[4,5-c][1,5]naphthyridine

• CAS No.: 227318-68-5
• Molecular Formula: C13H14N4
• Molecular Weight: 226.28 g/mol
• IUPAC Name: 1-(2-methylpropyl)imidazo[4,5-c][1,5]naphthyridine
• InChI: InChI=1S/C13H14N4/c1-9(2)7-17-8-16-11-6-15-10-4-3-5-14-12(10)13(11)17/h3-6,8-9H,7H2,1-2H3
• InChI Key: VICOWBWHKDBEJY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=NC2=CN=C3C=CC=NC3=C21

Description

1-(2-methylpropyl)-1H-imidazo[4,5-c][1,5]naphthyridine is a heterocyclic compound that belongs to the class of imidazo[4,5-c][1,5]naphthyridines. These compounds are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The structure of this compound consists of a fused ring system containing both imidazole and naphthyridine moieties, which contribute to its unique chemical properties.

Preparation Methods

The synthesis of 1-(2-methylpropyl)-1H-imidazo[4,5-c][1,5]naphthyridine can be achieved through various synthetic routes. One common method involves the condensation of 3-aminopyridine with diethyl methylenemalonate, followed by thermal cyclization to form the naphthyridine core . . Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1-(2-methylpropyl)-1H-imidazo[4,5-c][1,5]naphthyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions with alkyl halides to introduce different substituents on the nitrogen atoms.

Cross-coupling reactions:

Scientific Research Applications

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown potential as an antimicrobial and antiviral agent due to its ability to interact with biological targets.

Medicine: The compound has been investigated for its anticancer properties and its ability to inhibit specific enzymes involved in disease pathways.

Industry: It can be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-(2-methylpropyl)-1H-imidazo[4,5-c][1,5]naphthyridine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to the active sites of enzymes, inhibiting their activity and disrupting biological pathways . It may also interact with DNA or RNA, affecting gene expression and cellular processes . The specific pathways involved depend on the biological context and the target molecules.

Comparison with Similar Compounds

1-(2-methylpropyl)-1H-imidazo[4,5-c][1,5]naphthyridine can be compared with other similar compounds, such as:

1,5-naphthyridine: A simpler analog with similar biological activities but lacking the imidazole moiety.

Imidazo[1,2-a]pyridine: Another fused heterocyclic compound with different biological properties due to the variation in ring structure.

Quinolines: Compounds with a similar fused ring system but different nitrogen atom arrangements, leading to distinct chemical and biological properties.

The uniqueness of this compound lies in its specific ring structure and the presence of the 2-methylpropyl group, which contribute to its distinct chemical reactivity and biological activities.